![molecular formula C26H22Cl2N2O4S B2495261 ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate CAS No. 339277-42-8](/img/structure/B2495261.png)
ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate
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Description
Ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate, also known as DIB-TA, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Sulfonamides in Scientific Research
Antioxidant Capacity and Mechanisms : Sulfonamide compounds have been investigated for their antioxidant capacity, notably through decolorization assays like ABTS/PP, which assess their ability to scavenge free radicals and potentially form coupling adducts with antioxidant indicators (Ilyasov et al., 2020). These mechanisms highlight the diverse reactivity of sulfonamide derivatives, suggesting possible research applications in studying oxidative stress and related physiological processes.
Patented Applications and Biological Importance : Sulfonamides have been the focus of patent reviews, revealing their incorporation into drugs with various therapeutic targets, including carbonic anhydrase inhibitors (CAIs) and tyrosine kinase inhibitors. These reviews shed light on the ongoing development of sulfonamides for targeting specific enzymes or pathways, indicating their versatility and importance in medicinal chemistry and drug design (Carta et al., 2012).
Analytical Methods for Antioxidant Activity : Research into determining antioxidant activity has highlighted various assays, including those based on sulfonamide-related compounds, to measure the antioxidant capacity of substances. These methods are crucial for understanding the antioxidant properties of new chemical entities, suggesting an area where sulfonamides and related compounds could be applied in the evaluation of new antioxidants (Munteanu & Apetrei, 2021).
Redox Mediators in Organic Pollutant Degradation : Some sulfonamide derivatives act as redox mediators, enhancing the efficiency of enzymatic degradation of recalcitrant organic pollutants. This application is particularly relevant in environmental chemistry and bioremediation, showcasing the potential of sulfonamide compounds in addressing environmental pollution (Husain & Husain, 2007).
properties
IUPAC Name |
ethyl 2-[2-[(2,6-dichlorophenyl)methylsulfonyl]-4,5-diphenylimidazol-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22Cl2N2O4S/c1-2-34-23(31)16-30-25(19-12-7-4-8-13-19)24(18-10-5-3-6-11-18)29-26(30)35(32,33)17-20-21(27)14-9-15-22(20)28/h3-15H,2,16-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLNROXRNONKDBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C(=C(N=C1S(=O)(=O)CC2=C(C=CC=C2Cl)Cl)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22Cl2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
529.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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